N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide

• IUPAC Name: N-[(E)-(3,4-dichlorophenyl)methylideneamino]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C16H12Cl2N2O3/c17-11-6-5-10(7-12(11)18)8-19-20-16(21)15-9-22-13-3-1-2-4-14(13)23-15/h1-8,15H,9H2,(H,20,21)/b19-8+
• InChI Key: NOEPULDFUBZJSA-UFWORHAWSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NN=CC3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: C1C(OC2=CC=CC=C2O1)C(=O)N/N=C/C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N2O3
• Molecular Weight: 351.2 g/mol

Description

N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, also known as DCBC, is a potent compound that has been widely studied for its potential use in various fields of research. DCBC is a synthetic compound that has been synthesized using a variety of methods, and its mechanism of action and physiological effects have been extensively studied.

Mechanism Of Action

The mechanism of action of N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide is not fully understood, but it is believed to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to inhibit the activity of certain enzymes and proteins involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been shown to have potent biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as well as the growth of various bacteria and fungi. N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to have anti-inflammatory and antioxidant activities, which may contribute to its potential therapeutic effects.

Advantages And Limitations For Lab Experiments

One of the advantages of using N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in lab experiments is its potent activity against cancer cells and various microorganisms. However, N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can be toxic at high concentrations, which may limit its use in certain experiments. In addition, N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide may have off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide research. One potential direction is to further investigate its mechanism of action and identify the specific enzymes and proteins it targets. Another direction is to explore its potential use in combination with other anticancer agents to enhance its therapeutic efficacy. Additionally, N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide may have potential as a diagnostic tool for cancer detection, and further research is needed to explore this possibility.

Synthesis Methods

N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide can be synthesized using a variety of methods, including the condensation of 3,4-dichlorobenzaldehyde and 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in the presence of a catalyst. Another method involves the reaction of 3,4-dichlorobenzaldehyde with 2,3-dihydro-1,4-benzodioxine-2-carbohydrazide in the presence of a reducing agent. Both methods result in the formation of N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide, which is a yellow crystalline solid.

Scientific Research Applications

N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been extensively studied for its potential use in various fields of research, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to have potent antitumor, antimicrobial, and antifungal activities. N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has also been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. In addition, N'-(3,4-dichlorobenzylidene)-2,3-dihydro-1,4-benzodioxine-2-carbohydrazide has been studied for its potential use as a diagnostic tool for cancer detection.